Cas no 2158199-41-6 (3-(3-bromo-4-hydroxy-5-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide)

• Product Name: 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide
• CAS No: 2158199-41-6
• MF: C₁₇H₁₂BrClN₂O₃
• MW: 407.645782470703
• CID: 5748712
• PubChem ID: 6157858
• Update Time: 2023-11-14

3-(3-bromo-4-hydroxy-5-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-hydroxy-5-methoxyphenyl)-N-(2-chlorophenyl)-2-cyanoprop-2-enamide
• AKOS000967795
• Z44324448
• EN300-24699066
• 2158199-41-6

• Inchi： 1S/C17H12BrClN2O3/c1-24-15-8-10(7-12(18)16(15)22)6-11(9-20)17(23)21-14-5-3-2-4-13(14)19/h2-8,22H,1H3,(H,21,23)/b11-6+
• InChI Key： FMCLXBMPYYUPJN-IZZDOVSWSA-N
• SMILES： BrC1C(=C(C=C(/C=C(\C#N)/C(NC2C=CC=CC=2Cl)=O)C=1)OC)O

Computed Properties

• Exact Mass: 405.97198g/mol
• Monoisotopic Mass: 405.97198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives